2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers
Overview
Description
2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, also known as CBET, is a mixture of diastereomers and is a unique compound with a variety of scientific research applications. CBET is a cyclic amine that has a number of unique features, including the ability to form strong hydrogen bonds and a high degree of solubility in aqueous solutions. This has enabled it to be widely used in a variety of research applications, including drug design and development, peptide synthesis, and protein-ligand interactions.
Mechanism of Action
2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers has a number of unique features that make it useful in scientific research applications. It is able to form strong hydrogen bonds and is highly soluble in aqueous solutions. This enables it to interact with a variety of molecules, including proteins, nucleic acids, and other biological macromolecules. 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers can also interact with small molecules, such as drugs, and can be used to study the mechanism of action of drugs.
Biochemical and Physiological Effects
2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers has a number of biochemical and physiological effects. It has been shown to modulate the activity of enzymes and proteins, as well as the structure of proteins. It has also been shown to interact with nucleic acids, and can be used to study the structure and function of nucleic acids. In addition, it has been shown to interact with small molecules, such as drugs, and can be used to study the mechanism of action of drugs.
Advantages and Limitations for Lab Experiments
2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers is that it is highly soluble in aqueous solutions and is able to form strong hydrogen bonds. This enables it to interact with a variety of molecules, including proteins, nucleic acids, and other biological macromolecules. In addition, it is relatively inexpensive and easy to obtain. However, it is important to note that 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers is a mixture of diastereomers, and thus it is difficult to isolate the individual compounds.
Future Directions
There are a number of potential future directions for the use of 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers in scientific research. One potential application is in the study of enzyme kinetics and the development of new catalysts. Another potential application is in the study of the structure and function of membrane proteins. In addition, it could be used to study the structure and function of other biological macromolecules, such as nucleic acids. Finally, it could be used to study the mechanism of action of drugs, as well as to study the interactions between drugs and proteins.
Synthesis Methods
2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers can be synthesized through a variety of methods. The most common method is the reaction of cyclobutene with thiourea in the presence of a base, such as sodium hydroxide. The resulting product is a mixture of diastereomers, which can then be separated by chromatography or crystallization. Another method of synthesis is the reaction of cyclobutene with ethylenediamine in the presence of a base. This reaction also produces a mixture of diastereomers, which can then be separated by chromatography or crystallization.
Scientific Research Applications
2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers has a number of scientific research applications. It has been used in drug design and development, peptide synthesis, and protein-ligand interactions. It has also been used in the study of enzyme kinetics and the development of new catalysts. 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers has also been used to study the structure of proteins and the interactions between proteins and nucleic acids. In addition, it has been used to study the structure and function of membrane proteins, as well as the structure and function of other biological macromolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride involves the reaction of 3-aminocyclobutanecarboxylic acid with ethyl chloroacetate to form 2-(3-aminocyclobutyl)acetic acid. This intermediate is then reacted with thionyl chloride to form 2-(3-aminocyclobutyl)acetyl chloride, which is subsequently reacted with ethanethiol to form the final product, 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride. The reaction is carried out under acidic conditions to ensure the formation of the hydrochloride salt of the product.", "Starting Materials": ["3-aminocyclobutanecarboxylic acid", "ethyl chloroacetate", "thionyl chloride", "ethanethiol", "hydrochloric acid", "diethyl ether"], "Reaction": ["Step 1: React 3-aminocyclobutanecarboxylic acid with ethyl chloroacetate in the presence of hydrochloric acid and diethyl ether to form 2-(3-aminocyclobutyl)acetic acid.", "Step 2: React 2-(3-aminocyclobutyl)acetic acid with thionyl chloride in the presence of diethyl ether to form 2-(3-aminocyclobutyl)acetyl chloride.", "Step 3: React 2-(3-aminocyclobutyl)acetyl chloride with ethanethiol in the presence of hydrochloric acid and diethyl ether to form 2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, a mixture of diastereomers."] } | |
CAS RN |
2757999-83-8 |
Product Name |
2-(3-aminocyclobutyl)ethane-1-thiol hydrochloride, Mixture of diastereomers |
Molecular Formula |
C6H14ClNS |
Molecular Weight |
167.7 |
Purity |
95 |
Origin of Product |
United States |
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